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Compound of Interest

Compound Name: Proxyfan oxalate

Cat. No.: B2933410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Proxyfan oxalate is a potent and versatile high-affinity histamine H3 receptor (H3R) ligand,

exhibiting protean agonism.[1][2][3] Its functional activity can range from a full agonist to an

inverse agonist depending on the constitutive activity of the H3 receptor in the specific

biological system under investigation.[1] These characteristics make it a valuable tool for

studying the physiological and pathological roles of the histaminergic system. This document

provides detailed application notes on the recommended storage conditions for Proxyfan
oxalate, along with protocols for its handling and use in key cellular assays.
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Property Value Reference

Molecular Weight 306.32 g/mol

Formula C₁₃H₁₆N₂O・C₂H₂O₄

CAS Number 1620017-81-3

Appearance Solid powder

Purity ≥98%

Solubility
Soluble to 100 mM in DMSO

and water

Recommended Storage Conditions
Proper storage of Proxyfan oxalate is crucial to maintain its stability and ensure the

reproducibility of experimental results. The following conditions are recommended based on

supplier data sheets.

Solid Form
Condition Temperature Duration Notes

Long-term Storage Room Temperature Years

Store in a desiccated

environment to

prevent moisture

absorption.

Shipping Ambient Temperature Weeks

The compound is

stable for short

periods during

ordinary shipping.

Stock Solutions
It is advisable to prepare concentrated stock solutions and store them in small aliquots to

minimize freeze-thaw cycles.
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Solvent
Storage
Temperature

Short-term (Days to
Weeks)

Long-term (Months
to Years)

DMSO or Water 0 - 4°C Recommended Not Recommended

DMSO or Water -20°C Recommended
Recommended (up to

several months)

DMSO or Water -80°C Recommended
Recommended (up to

6 months or longer)

Note: For long-term storage of solutions, it is best practice to use airtight vials to prevent

solvent evaporation and contamination.

Mechanism of Action and Signaling Pathways
Proxyfan oxalate exerts its effects by binding to the histamine H3 receptor, a G protein-

coupled receptor (GPCR). The H3 receptor is primarily coupled to the Gαi/o subunit, which

upon activation, inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP

(cAMP) levels. Additionally, H3 receptor activation can stimulate the mitogen-activated protein

kinase (MAPK) pathway.
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Start

Weigh Proxyfan Oxalate
(Solid Powder)

Dissolve in appropriate solvent
(e.g., DMSO) to create

a high-concentration stock solution
(e.g., 10-100 mM)

Aliquot stock solution into
single-use tubes

Store aliquots at -20°C or -80°C

Thaw a single aliquot
for immediate use

Perform serial dilutions in
assay buffer to prepare

working solutions

Use working solutions
in the experiment

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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